Cas no 97-20-1 (Benzenesulfonic acid,3-(diethylamino)-)
97-20-1 structure
Product Name:Benzenesulfonic acid,3-(diethylamino)-
CAS No:97-20-1
MF:C10H15NO3S
MW:229.296001672745
MDL:MFCD00775158
CID:804271
PubChem ID:66798
Update Time:2025-07-29
Benzenesulfonic acid,3-(diethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,3-(diethylamino)-
- 3-(DIETHYLAMINO)BENZOIC ACID
- 3-(Diethylamino)-Benzenesulfonic Acid
- 3-Diaethylamino-benzolsulfonsaeure
- Diethylmetanilsure
- M-(N,N -DIETHYLAMINO)BENZOICACID
- M-(N,N'-DIETHYLAMINO)BENZOIC ACID
- N,N-diethylaminobenzene-3-sulfonic acid
- N,N-diethyl-m-aminobenzenesulfonic acid
- N,N-diethylmetanilate
- N,N-Diethylmetanilic acid
- N.N-Diaethyl-anilin-sulfonsaeure-(3)
- m-(Diethylamino)benzenesulfonic acid
- Diethylaniline-m-sulfonic acid
- NSC 8634
- 3-(diethylamino)benzenesulfonic acid
- N,N-Diethyl-3-sulfoaniline
- Diethylmetanilic acid
- 3-Diethylaminobenzenesulfonic acid
- AKOS023552991
- SCHEMBL6854169
- NSC8634
- EINECS 202-566-6
- AS-62529
- D93057
- Metanilic acid,N-diethyl-
- NSC-8634
- 97-20-1
- Benzenesulfonic acid, 3-(diethylamino)-
- FT-0694572
- DTXSID20863492
- 3-(diethylamino)benzene-1-sulfonic acid
- TYXZQVMCGZKDEK-UHFFFAOYSA-N
-
- MDL： MFCD00775158
- Inchi： 1S/C10H15NO3S/c1-3-11(4-2)9-6-5-7-10(8-9)15(12,13)14/h5-8H,3-4H2,1-2H3,(H,12,13,14)
- InChI Key： TYXZQVMCGZKDEK-UHFFFAOYSA-N
- SMILES： S(C1=CC=CC(=C1)N(CC)CC)(=O)(=O)O
Computed Properties
- Exact Mass: 229.07700
- Monoisotopic Mass: 229.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 65.99000
- LogP: 2.86030
Benzenesulfonic acid,3-(diethylamino)- Customs Data
- HS CODE：2921199090
- Customs Data：
China Customs Code:
2921199090Overview:
2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzenesulfonic acid,3-(diethylamino)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D906036-250mg |
3-diethylaminobenzoic acid |
97-20-1 | 95% | 250mg |
￥1,940.40 | 2022-01-11 | |
| eNovation Chemicals LLC | D747217-250mg |
3-(Diethylamino)benzenesulfonic acid |
97-20-1 | 95% | 250mg |
$220 | 2024-06-07 | |
| eNovation Chemicals LLC | D747217-1g |
3-(Diethylamino)benzenesulfonic acid |
97-20-1 | 95% | 1g |
$480 | 2024-06-07 | |
| eNovation Chemicals LLC | D747217-5g |
3-(Diethylamino)benzenesulfonic acid |
97-20-1 | 95% | 5g |
$1265 | 2023-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D906036-50mg |
3-diethylaminobenzoic acid |
97-20-1 | 95% | 50mg |
￥492.30 | 2022-01-11 | |
| Aaron | AR003978-250mg |
3-(Diethylamino)benzenesulfonic acid |
97-20-1 | 95% | 250mg |
$208.00 | 2025-01-21 | |
| Aaron | AR003978-1g |
3-(Diethylamino)benzenesulfonic acid |
97-20-1 | 95% | 1g |
$485.00 | 2025-01-21 | |
| 1PlusChem | 1P0038YW-100mg |
3-(Diethylamino)benzenesulfonic acid |
97-20-1 | 95% | 100mg |
$307.00 | 2024-04-19 | |
| 1PlusChem | 1P0038YW-250mg |
3-(Diethylamino)benzenesulfonic acid |
97-20-1 | 95% | 250mg |
$492.00 | 2024-04-19 | |
| 1PlusChem | 1P0038YW-1g |
3-(Diethylamino)benzenesulfonic acid |
97-20-1 | 95% | 1g |
$1116.00 | 2024-04-19 |
Benzenesulfonic acid,3-(diethylamino)- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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